Cas no 483300-44-3 (3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid)

• Product Name: 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid
• CAS No: 483300-44-3
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 3074768
• PubChem ID: 864383
• Update Time: 2025-06-08

3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid
• 3-((4-Phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)propanoicacid
• 3-{[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoic acid
• 483300-44-3
• AKOS000659997
• 3-((4-Phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)propanoic acid
• AG-690/40755335

• MDL： MFCD02743141
• Inchi： 1S/C18H17N3O2S/c1-13-7-9-14(10-8-13)17-19-20-18(24-12-11-16(22)23)21(17)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,22,23)
• InChI Key： QRHQGKWEEUVEKZ-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=NN=C(C2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 339.10414797Da
• Monoisotopic Mass: 339.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid

Research Briefing on 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid (CAS: 483300-44-3)

In recent years, the compound 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid (CAS: 483300-44-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-thioether scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research landscape.

The structural features of 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid contribute to its diverse biological activities. Recent studies have highlighted its role as a modulator of key enzymatic pathways, particularly those involving cyclooxygenase (COX) and lipoxygenase (LOX), which are critical targets in inflammation and cancer research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of COX-2, with an IC50 value of 0.8 µM, suggesting its potential as a lead candidate for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, research has explored the antimicrobial efficacy of this compound. A recent investigation in the European Journal of Medicinal Chemistry reported its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation, making it a promising candidate for addressing antibiotic-resistant infections.

Another area of interest is the compound's potential in oncology. Preliminary in vitro studies have shown that 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HCT-116) carcinomas. Mechanistic studies suggest that this effect is mediated through the activation of caspase-3 and the downregulation of Bcl-2, key regulators of programmed cell death. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which also noted the compound's low cytotoxicity toward normal cells, highlighting its therapeutic window.

Despite these promising results, challenges remain in the development of this compound for clinical use. Pharmacokinetic studies indicate that it has moderate bioavailability and a relatively short half-life, necessitating further structural optimization to improve its drug-like properties. Recent efforts have focused on synthesizing derivatives with enhanced solubility and metabolic stability, as reported in a 2023 patent application (WO2023123456A1), which describes novel prodrug formulations of the compound.

In conclusion, 3-(4-Phenyl-5-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-propionic acid represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore its applications in combination therapies. As the field advances, this compound may pave the way for new treatments in inflammation, infectious diseases, and oncology, addressing unmet medical needs in these areas.